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Compound of Interest

Compound Name:
2-(Acetyloxy)-6-methylbenzoic

acid

Cat. No.: B1312102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(Acetyloxy)-6-methylbenzoic
acid, also known as 6-methylaspirin. It details commercial suppliers, physicochemical

properties, a likely synthesis protocol, and its established mechanism of action through the

cyclooxygenase (COX) signaling pathway, which is crucial for its anti-inflammatory effects.

Commercial Availability
2-(Acetyloxy)-6-methylbenzoic acid (CAS No. 31490-86-5) is available from several fine

chemical suppliers. Researchers can procure this compound from the following vendors:
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Supplier CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Additional
Information

Sigma-Aldrich

(Merck)[1]
31490-86-5 C₁₀H₁₀O₄ 194.19

Available in

various

quantities.

Apollo Scientific 31490-86-5 C₁₀H₁₀O₄ 194.18

A supplier of fine

chemicals for

research.

abcr Gute

Chemie
31490-86-5 C₁₀H₁₀O₄ 194.18

Specializes in

specialty

chemicals.

Alfa Chemistry[2] 31490-86-5 C₁₀H₁₀O₄ 194.19

Offers a range of

research

chemicals.

Physicochemical Data
A summary of the key physicochemical properties of 2-(Acetyloxy)-6-methylbenzoic acid is

provided below, compiled from various chemical databases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2865267/
https://orgsyn.org/demo.aspx?prep=CV6P0576
https://www.benchchem.com/product/b1312102?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

IUPAC Name
2-(Acetyloxy)-6-methylbenzoic

acid
Guidechem

Synonyms
6-Methylaspirin, 2-Acetoxy-6-

methylbenzoic acid
Guidechem

CAS Number 31490-86-5 [3]

Molecular Formula C₁₀H₁₀O₄ [3]

Molecular Weight 194.19 g/mol [3]

Appearance White to off-white solid Inferred

Melting Point 127-129 °C Fronczek et al. (1982)

Experimental Protocols
Synthesis of 2-(Acetyloxy)-6-methylbenzoic acid
While a specific, detailed protocol for the synthesis of 2-(Acetyloxy)-6-methylbenzoic acid is

not extensively published, a standard method involves the acetylation of the corresponding

salicylic acid derivative, 2-hydroxy-6-methylbenzoic acid (6-methylsalicylic acid). This

procedure is analogous to the industrial synthesis of acetylsalicylic acid (aspirin).

Reaction:
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2-Hydroxy-6-methylbenzoic acid

2-(Acetyloxy)-6-methylbenzoic acid

+

Acetic Anhydride

Acid Catalyst (e.g., H₂SO₄ or H₃PO₄)

Acetic Acid

Cell Membrane Cytosol

Membrane Phospholipids

Arachidonic Acid

Stimulus (e.g., injury)

Phospholipase A₂

COX-1 COX-2

Prostaglandin H₂ Prostaglandin H₂

Physiological Prostaglandins
(e.g., for gastric protection)

Inflammatory Prostaglandins
(e.g., PGE₂, PGI₂)

Inflammation, Pain, Fever

2-(Acetyloxy)-6-methylbenzoic acid

Inhibition Inhibition
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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